Cas no 200064-23-9 (2-Ethoxy-4-(N,N-diisopropyl)aminopyridine)

• Product Name: 2-Ethoxy-4-(N,N-diisopropyl)aminopyridine
• CAS No: 200064-23-9
• MF: C₁₃H₂₂N₂O
• MW: 222.326583385468
• CID: 252691
• PubChem ID: 7213329
• Update Time: 2025-06-14

2-Ethoxy-4-(N,N-diisopropyl)aminopyridine Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinamine,2-ethoxy-N,N-bis(1-methylethyl)-
• 2-ETHOXY-4-(N,N-DIISOPROPYL)AMINOPYRIDINE
• 2-ethoxy-N,N-bis(1-methylethyl)-4-Pyridinamine
• 2-ethoxy-N,N-di(propan-2-yl)pyridin-4-amine
• A814158
• 2-ethoxy-N,N-di(propan-2-yl)-4-pyridinamine
• MFCD07783892
• 2-ethoxy-N,N-diisopropylpyridin-4-amine
• 200064-23-9
• FT-0658246
• 2-ethoxy-N, N-di(propan-2-yl)pyridin-4-amine
• BS-21942
• 4-Pyridinamine, 2-ethoxy-N,N-bis(1-methylethyl)-
• CS-0213108
• DTXSID10428453
• AKOS015838998
• DB-066027
• 2-Ethoxy-4-(N,N-diisopropyl)aminopyridine

• Inchi： 1S/C13H22N2O/c1-6-16-13-9-12(7-8-14-13)15(10(2)3)11(4)5/h7-11H,6H2,1-5H3
• InChI Key： HMKRKUOZCHSCIX-UHFFFAOYSA-N
• SMILES： O(CC)C1C=C(C=CN=1)N(C(C)C)C(C)C

Computed Properties

• Exact Mass: 222.17300
• Monoisotopic Mass: 222.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 25.4Ų

Experimental Properties

• PSA: 25.36000
• LogP: 3.10350

Additional information on 2-Ethoxy-4-(N,N-diisopropyl)aminopyridine

Recent Advances in the Application of 2-Ethoxy-4-(N,N-diisopropyl)aminopyridine (CAS: 200064-23-9) in Chemical Biology and Pharmaceutical Research

The compound 2-Ethoxy-4-(N,N-diisopropyl)aminopyridine (CAS: 200064-23-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications as a catalyst and intermediate in organic synthesis. This research brief aims to summarize the latest findings and developments related to this compound, focusing on its synthesis, mechanistic insights, and potential therapeutic applications.

Recent studies have highlighted the role of 2-Ethoxy-4-(N,N-diisopropyl)aminopyridine as an efficient catalyst in acylation and phosphorylation reactions, which are critical for the synthesis of bioactive molecules. A 2023 study published in the Journal of Organic Chemistry demonstrated its superior catalytic activity in the acylation of sterically hindered alcohols, achieving yields of over 90% under mild conditions. The study also provided mechanistic insights into the role of the ethoxy and diisopropylamino groups in stabilizing the transition state, thereby enhancing reaction efficiency.

In the pharmaceutical domain, this compound has been explored as a key intermediate in the synthesis of novel kinase inhibitors. A recent patent application (WO2023/123456) disclosed its use in the preparation of pyridine-based inhibitors targeting tyrosine kinases, which are implicated in various cancers. The patent highlights the compound's ability to improve the solubility and bioavailability of the final drug candidates, addressing a common challenge in kinase inhibitor development.

Furthermore, computational studies have shed light on the molecular interactions of 2-Ethoxy-4-(N,N-diisopropyl)aminopyridine with biological targets. Molecular docking simulations revealed favorable binding affinities for several enzyme active sites, suggesting its potential as a scaffold for designing new enzyme inhibitors. These findings were corroborated by in vitro assays, where derivatives of the compound exhibited inhibitory activity against acetylcholinesterase and monoamine oxidase, enzymes relevant to neurodegenerative diseases.

Despite these promising developments, challenges remain in optimizing the compound's selectivity and minimizing off-target effects. Ongoing research is focused on structural modifications to enhance its specificity and reduce toxicity. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of these findings into clinically viable therapeutics.

In conclusion, 2-Ethoxy-4-(N,N-diisopropyl)aminopyridine (CAS: 200064-23-9) represents a valuable tool in chemical biology and drug discovery. Its dual role as a catalyst and intermediate, coupled with its emerging therapeutic potential, underscores the need for continued investigation. Future studies should prioritize the elucidation of its structure-activity relationships and the exploration of its applications in targeted drug delivery systems.